Cas no 160227-43-0 ((+/-)-MDEA-d5)

(±)-MDEA-d5 is a deuterated analog of 3,4-methylenedioxy-N-ethylamphetamine (MDEA), where five hydrogen atoms are replaced with deuterium. This isotopically labeled compound is primarily used as an internal standard in analytical chemistry, particularly in mass spectrometry and forensic toxicology, to ensure accurate quantification of MDEA and related substances. The deuterium substitution minimizes interference with the target analyte while maintaining similar chromatographic and mass spectrometric behavior. Its high chemical purity and isotopic enrichment (>98%) make it a reliable reference material for method validation and research applications. The compound is supplied as a stable, well-characterized solution or solid, suitable for precise analytical workflows.
(+/-)-MDEA-d5 structure
(+/-)-MDEA-d5 structure
Product Name:(+/-)-MDEA-d5
CAS No:160227-43-0
MF:C12H17NO2
MW:212.299691915512
CID:109454
PubChem ID:71750307
Update Time:2025-10-29

(+/-)-MDEA-d5 Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-ethanamine,N-(ethyl-1,1,2,2,2-d5)-a-methyl-
    • rac 3,4-Methylenedioxy-N-(ethyl-d5) Amphetamine Hydrochloride
    • (±)-MDEA-D5 solution
    • MDEA-d5 Hydrochloride
    • MDE-d5 Hydrochloride
    • DL-MDEA (D5)
    • (+/-)-MDEA-D5
    • N-(Ethyl-d5)-α-Methyl-
    • (+/-)-3,4-METHYLENEDIOXYETHYLAMPHETAMINE-D5
    • (±)-MDEA-D5 [(±)-3,4-Methylenedioxyethylamphetamine-D5]
    • rac-MDEA-D5
    • rac-MDEA-D5; rac-3,4-Methylenedioxy-N-ethylamphetamine-D5; N-(Ethyl-1,1,2,2,2-d5)-alpha-methyl-1,3-benzodioxole-5-ethanamine; N-(Ethyl-d5)-alpha-methyl-1,3-benzodioxole-5-ethanamine; (+/-)-N-(Ethyl-d5)-alpha-methyl-1,3-benzodioxole-5-ethanamine
    • rac-MDEA-D5 (rac-3,4-Methylenedioxy-N-ethylamphetamine-D5) 0.1 mg/ml in Methanol
    • rac-MDEA-D5 (rac-3,4-Methylenedioxy-N-ethylamphetamine-D5) 1.0 mg/ml in Methanol
    • 160227-43-0
    • 1-(1,3-benzodioxol-5-yl)-N-(1,1,2,2,2-pentadeuterioethyl)propan-2-amine
    • (+/-)-MDEA-d5
    • Inchi: 1S/C12H17NO2/c1-3-13-9(2)6-10-4-5-11-12(7-10)15-8-14-11/h4-5,7,9,13H,3,6,8H2,1-2H3/i1D3,3D2
    • InChI Key: PVXVWWANJIWJOO-WNWXXORZSA-N
    • SMILES: O1COC2=CC=C(C=C12)CC(C)NC([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 212.15700
  • Monoisotopic Mass: 212.157312515g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • Flash Point: 9℃
  • PSA: 30.49000
  • LogP: 2.34670

(+/-)-MDEA-d5 Security Information

  • Hazardous Material transportation number:UN1230 - class 3 - PG 2 - Methanol, solution
  • Hazard Category Code: 11-23/24/25-39/23/24/25
  • Safety Instruction: 7-16-36/37-45
  • Hazardous Material Identification: F T

(+/-)-MDEA-d5 Pricemore >>

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